![molecular formula C7H10BrN3 B1451147 3-Bromo-2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine CAS No. 1542340-73-7](/img/structure/B1451147.png)
3-Bromo-2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
Overview
Description
“3-Bromo-2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine” is a chemical compound with the molecular formula C7H10BrN3 . It has a molecular weight of 202.05 . The compound is in the form of a solid and has a pale-yellow to yellow-brown color .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H10BrN3/c1-10-2-3-11-7(5-10)6(8)4-9-11/h4H,2-3,5H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 202.05 .Scientific Research Applications
Synthetic and Medicinal Aspects
The pyrazolo[1,5-a]pyrimidine scaffold is recognized as one of the privileged heterocycles in drug discovery due to its broad range of medicinal properties. These include anticancer, central nervous system (CNS) agents, anti-infectious, anti-inflammatory, corticotropin-releasing factor 1 (CRF1) antagonists, and radiodiagnostic applications. Structure-activity relationship (SAR) studies have given this scaffold considerable attention, leading to the development of various lead compounds for numerous disease targets. There is significant potential for medicinal chemists to exploit this scaffold further in the development of novel drug candidates. Synthetic strategies for pyrazolo[1,5-a]pyrimidine derivatives and their extensive biological properties alongside SAR studies have been elaborated, marking a comprehensive effort to compile significant advances in this area since the 1980s (Cherukupalli et al., 2017).
Regio-Orientation in Synthesis
The synthesis of pyrazolo[1,5-a]pyrimidines involves critical considerations regarding regio-orientation and regioselectivity, especially when reacting 3(5)-aminopyrazoles with 1,3-bielectrophilic reagents. This aspect is crucial as it influences the substituents' positioning on the pyrimidine ring, a factor that has led to controversies in literature due to the comparable nucleophilicity of the exocyclic NH2 group and the endocyclic NH. Addressing these challenges, the review highlights the importance of understanding regio-orientation for synthesizing unsymmetrical 1,3-bielectrophilic reagents, which is vital for developing pyrazolo[1,5-a]pyrimidines with precise structural specifications (Mohamed & Mahmoud, 2019).
Anti-Inflammatory and Anticancer Potential
Research into pyrimidine derivatives, including the pyrazolo[1,5-a]pyrimidine scaffold, has demonstrated a wide range of biological activities, such as anti-inflammatory and anticancer effects. These compounds are explored for their potential in inhibiting various cancer cell lines and for their anti-inflammatory properties, attributed to their mechanism of action on specific biological targets. The exploration of substituted tetrahydropyrimidine derivatives, for instance, has revealed potent in-vitro anti-inflammatory activity, suggesting the necessity for further investigations into the anti-inflammatory potential of these compounds (Gondkar, Deshmukh, & Chaudhari, 2013).
Properties
IUPAC Name |
3-bromo-2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10BrN3/c1-5-6(8)7-9-3-2-4-11(7)10-5/h9H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCQAOQOBVAKCKR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2CCCNC2=C1Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1542340-73-7 | |
Record name | 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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